N-cyclopentyl-2-[3-(3-nitrophenyl)-6-oxopyridazin-1-yl]acetamide

• IUPAC Name: N-cyclopentyl-2-[3-(3-nitrophenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C17H18N4O4/c22-16(18-13-5-1-2-6-13)11-20-17(23)9-8-15(19-20)12-4-3-7-14(10-12)21(24)25/h3-4,7-10,13H,1-2,5-6,11H2,(H,18,22)
• InChI Key: CQPNKNKQDMBFMS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H18N4O4
• Molecular Weight: 342.35 g/mol

Description

N-cyclopentyl-2-[3-(3-nitrophenyl)-6-oxopyridazin-1-yl]acetamide, also known as CRF1 receptor antagonist, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of pyridazine derivatives and has been shown to have a high affinity for the corticotropin-releasing factor 1 (CRF1) receptor.

Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds similar to N-cyclopentyl-2-[3-(3-nitrophenyl)-6-oxopyridazin-1-yl]acetamide focuses on their synthesis and chemical properties. For instance, the study of pyridazino(4,5-b)indole-1-acetamide compounds, which share structural similarities, indicates their relevance in cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic applications. The process of synthesizing these compounds involves interactions with various chemical groups, leading to the formation of products with significant yields and potential biological activities (Habernickel, 2002).

Another study elaborates on the synthesis of a novel class of pyridazin-3-one derivatives. This involves reactions between specific compounds to form pyridazin-3-one derivatives, emphasizing the structural versatility and potential for diverse applications of these compounds (Ibrahim & Behbehani, 2014).

Biological and Pharmacological Activities

Research on N-substituted benzimidazoles, which are structurally related, reveals their significant antibacterial activity, particularly against Methicillin Resistant Staphylococcus aureus (MRSA). This suggests potential antibacterial applications for compounds like N-cyclopentyl-2-[3-(3-nitrophenyl)-6-oxopyridazin-1-yl]acetamide (Chaudhari et al., 2020).

Anticancer Activity

Several studies highlight the potential anticancer activity of structurally similar compounds. For example, derivatives of N-(4-nitrophenyl)-2-{2-[3-(4-chlorophenyl)-5-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrazol-1-yl]-4-oxo-4,5-dihydro-1,3-thiazol-5-yl}acetamide exhibit promising properties for anticancer research (Salian, Narayana, & Sarojini, 2017).

Antioxidant and Antimicrobial Properties

Compounds like nitrophenyl-group-containing heterocycles, which include derivatives with a nitrophenyl group, have been studied for their antioxidant and anticancer activities. This indicates the broader pharmacological potential of such compounds (Sayed et al., 2021).

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. Therefore, the buyer assumes responsibility to confirm product identity and/or purity.